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Compound of Interest |

Compound Name: N-Desmethylhydroxyterbinafine
CAS No.: 162227-14-7
Cat. No. B1145590
. J

Executive Directive: The Ecological Imperative

N-Desmethylhydroxyterbinafine is a primary metabolite of the antifungal agent Terbinafine.
While often handled in milligram quantities for bioanalytical assays (HPLC/MS), it retains the
core toxicological pharmacophore of its parent compound.

The Critical Hazard: Terbinafine and its derivatives are classified as very toxic to aquatic life
with long-lasting effects (H410).[1] Conventional wastewater treatment plants (WWTPSs) are
generally ineffective at degrading these allylamine structures, leading to bioaccumulation in
aguatic food webs.

Operational Rule #1: Under no circumstances shall N-Desmethylhydroxyterbinafine (solid
reference standards or liquid eluents) be disposed of via sanitary sewer drains. All disposal
must follow a zero-discharge protocol to the environment.

Hazard Profile & Waste Characterization

Before initiating disposal, you must characterize the waste stream. This metabolite typically
exists in two states in R&D: as a pure reference powder or as a dissolved component in HPLC
mobile phases.
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Parameter Classification

Hazard Statement

H410: Very toxic to aquatic life

Aquatic Toxicity Category 1 (Acute & Chronic)

with long-lasting effects.

Skin Irritation Category 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation.[1]
H335: May cause respiratory
Target Organ STOT SE 3

irritation.[1]

Waste Classification Matrix

Proper classification determines the regulatory pathway (RCRA vs. Non-RCRA).

Regulatory .
o T Disposal Code
Waste State Composition Classification (US .
(Typical)
EPAI/Global)
Pure N-
Non-RCRA Regulated  Check Local Code
_ Desmethylhydroxyterb

Solid Waste Hazardous Waste (often "Non-RCRA

inafine (expired

standard, spills).

(Toxic).

Pharm Waste")

Liquid Waste (A)

Dissolved in
Methanol/Acetonitrile
(HPLC Waste).

RCRA Hazardous
Waste
(Ignitable/Toxic).

D001 (Ignitable), FO03
(Spent Solvents)

Liquid Waste (B)

Dissolved in

Water/Buffer only.

Non-RCRA Regulated
Hazardous Waste

(Aquatic Toxin).

Non-RCRA Toxic
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Expert Insight: Even if the concentration of the metabolite is low (<0.1%) in your HPLC waste,
the presence of organic solvents (Acetonitrile/Methanol) dictates that the entire container must

be managed as RCRA Hazardous Waste (Ignitable).

Operational Disposal Protocol (Step-by-Step)

This protocol ensures compliance with 40 CFR 262 (USA) and global Good Laboratory
Practices (GLP).

Phase 1: Segregation & Containerization

Objective: Prevent cross-contamination and dangerous reactions.
o Select the Container:

o Liquids: Use High-Density Polyethylene (HDPE) carboys or Amber Glass bottles (if solvent
compatibility requires).

o Solids: Use wide-mouth HDPE jars.
e Segregation Logic:

o Do NOT mix with oxidizing agents (e.g., peroxides, nitric acid). Allylamine structures can
react vigorously with strong oxidizers.

o Do NOT mix with biohazardous waste. Chemical toxicity takes precedence, but mixed
waste requires expensive incineration. Keep them separate.

Phase 2: Labeling & Accumulation

Objective: Clear communication of hazards to waste handlers.

e Labeling Requirements:
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Must read: "HAZARDOUS WASTE".

[e]

o

Specific Contents: "Acetonitrile, Water, N-Desmethylhydroxyterbinafine".

Hazard Checkbox: Mark "Toxic" and "Ignitable” (if solvents are present).

[¢]

[¢]

Critical Addition: Add a secondary sticker or note: "MARINE POLLUTANT - NO DRAIN
DISPOSAL".

o Satellite Accumulation:
o Keep the container in the specific lab area where the waste is generated.

o Keep the cap tightly closed except when adding waste (prevents solvent evaporation and
inhalation hazards).

Phase 3: Final Disposal Workflow

The following diagram illustrates the decision logic for disposing of this specific metabolite.
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Waste Generation:
N-Desmethylhydroxyterbinafine

Determine Physical State
& Matrix

Solid / Pure Substance Liquid in Aqueous Buffer Liquid in Organic Solvent
(Expired Standard/Spill) (No Flammables) (HPLC Waste: MeOH/ACN)

Classify: Non-RCRA Classify: Non-RCRA o
Regulated Hazardous Waste Regulated Hazardous Waste CI(?S;'IZBIF; CDFE)% F i‘z_l_ag :(ji?; >
(Toxic to Aquatic Life) (Aquatic Toxin) 9

Segregate into Approved
HDPE/Glass Container

Transfer to EHS/Vendor
Method: High Temp Incineration

Click to download full resolution via product page

Figure 1: Cradle-to-grave decision logic for N-Desmethylhydroxyterbinafine waste streams.
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Emergency Procedures: Spill Management

In the event of a spill of pure N-Desmethylhydroxyterbinafine powder or concentrated

solution:

o PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
If handling dry powder outside a fume hood, use an N95 or P100 particulate respirator to
prevent inhalation (H335).

e Dry Spill (Powder):

o

Do not dry sweep (creates dust).

[¢]

Cover with a wet paper towel (dampened with water) to suppress dust.

o

Scoop up the material and the towel; place into a hazardous waste bag/container.

o

Clean the surface with soap and water; collect all rinsate as hazardous waste.
o Wet Spill (Liquid):

o Absorb with inert material (vermiculite, sand, or chemical spill pads).

o Do not use combustible materials (sawdust) if the solvent is flammable.

o Place saturated absorbents into a sealed hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. dcfinechemicals.com [dcfinechemicals.com]
. clpmag.com [clpmag.com]

. sdmedwaste.com [sdmedwaste.com]

. allmpus.com [allmpus.com]

. pharmaffiliates.com [pharmaffiliates.com]

. clearsynth.com [clearsynth.com]

°
~ (o)) ol iy w N -

. synthinkchemicals.com [synthinkchemicals.com]

¢ To cite this document: BenchChem. [Operational Guide: N-Desmethylhydroxyterbinafine
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145590#n-desmethylhydroxyterbinafine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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